N-(2-methoxyphenyl)-2-{4-[2-(3-pyridinylcarbonyl)carbohydrazonoyl]phenoxy}acetamide

• Molecular Formula: C22H20N4O4
• Molecular Weight: 404.4 g/mol
• IUPAC Name: N-[(E)-[4-[2-(2-methoxyanilino)-2-oxoethoxy]phenyl]methylideneamino]pyridine-3-carboxamide
• InChI: InChI=1S/C22H20N4O4/c1-29-20-7-3-2-6-19(20)25-21(27)15-30-18-10-8-16(9-11-18)13-24-26-22(28)17-5-4-12-23-14-17/h2-14H,15H2,1H3,(H,25,27)(H,26,28)/b24-13+
• InChI Key: QYSARDYVKVSYBR-ZMOGYAJESA-N
• Isomeric SMILES: COC1=CC=CC=C1NC(=O)COC2=CC=C(C=C2)/C=N/NC(=O)C3=CN=CC=C3
• SMILES: COC1=CC=CC=C1NC(=O)COC2=CC=C(C=C2)C=NNC(=O)C3=CN=CC=C3
• solubility: 2.4 [ug/mL]

Description

N-(2-methoxyphenyl)-2-{4-[2-(3-pyridinylcarbonyl)carbohydrazonoyl]phenoxy}acetamide is a chemical compound that is used in scientific research. It is also known as MPCC and belongs to the class of organic compounds called carboxylic acid amides.

Mechanism of Action

The exact mechanism of action of MPCC is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins that are involved in the growth and proliferation of cancer cells. It also appears to have an effect on the immune system, helping to reduce inflammation and promote healing.
Biochemical and Physiological Effects:
MPCC has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the production of inflammatory cytokines, such as interleukin-6 and tumor necrosis factor-alpha. It also appears to have an effect on the expression of certain genes that are involved in the regulation of cell growth and proliferation.

Advantages and Limitations for Lab Experiments

One of the main advantages of using MPCC in lab experiments is its ability to selectively target cancer cells while leaving healthy cells unaffected. This makes it a potentially useful tool for studying the mechanisms of cancer growth and proliferation. However, one of the limitations of using MPCC is that it can be difficult to synthesize and purify, which can make it expensive and time-consuming to work with.

Future Directions

There are a number of future directions for research on MPCC. One area of interest is the development of new methods for synthesizing and purifying the compound, which could make it more accessible for researchers. Another area of interest is the study of the compound's effects on different types of cancer cells, as well as its potential use in combination with other anti-cancer drugs. Additionally, there is interest in exploring the compound's potential use in the treatment of other diseases, such as neurodegenerative disorders.

Synthesis Methods

The synthesis of MPCC is a multi-step process that involves the reaction of 2-methoxyphenylacetic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with 4-(2-pyridyl)hydrazinecarboxamide to form the intermediate compound. The final step involves the reaction of the intermediate with 4-chloro-2-nitrophenol in the presence of a base to form MPCC.

Scientific Research Applications

MPCC has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, anti-cancer, and anti-tumor properties. It has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.